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Introduction

Benzoximate is a non-systemic acaricide, primarily effective against mites through contact and
stomach action. Historically, it has been used to control all life stages of spider mites on various
fruit crops and ornamental plants. This technical guide provides a comprehensive overview of
its chemical identity, physicochemical properties, and available experimental protocols. Due to
its status as an obsolete pesticide, detailed information regarding its specific synthesis pathway
and precise molecular mechanism of action is limited in publicly accessible literature.

Chemical Identity

IUPAC Name: benzoic (EZ)-3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic
anhydride[1]

Systematic Name: (3-chloro-2,6-dimethoxyphenyl)(ethoxyimino)methyl benzoate[2][3]
CAS Registry Number: 29104-30-1[1][4]
Molecular Formula: C1sH1sCINOs[1][4]

Molecular Weight: 363.79 g/mol [5]

Synonyms
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Benzoximate is known by a variety of synonyms, including:

Acarmate[1]

e Artaban[1]

o Aazomate[5]
e Azomate[1]

e Benzomate[5]

o Citrazon[1][5]

o Ethyl O-benzoyl-3-chloro-2,6-dimethoxybenzohydroxamate[5]

e NA-53[1]

e Benzoic acid, anhydride with 3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic acid[5]

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological data for

Benzoximate.

ble 1: Physicochemical ies of :

Property Value Reference
Melting Point 73 °C --INVALID-LINK--
N ) 483.3 °C at 760 mmHg
Boiling Point i --INVALID-LINK--
(Predicted)

Density 1.21 g/cm3 (Predicted) --INVALID-LINK--
Water Solubility 30.26 mg/L --INVALID-LINK--
Vapor Pressure 1.7E-09 mmHg at 25°C --INVALID-LINK--
Log P (Octanol-Water Partition

o 2.39 --INVALID-LINK--
Coefficient)
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Table 2: Toxicological Data for Benzoximate

Test Organism Endpoint Value Reference

Fish LC50 1.75 mg/L --INVALID-LINK--

Harmful to aquatic life
Aquatic Environment GHS Classification with long lasting --INVALID-LINK--
effects (H412)

Experimental Protocols
Synthesis of Benzoximate

Detailed, step-by-step experimental protocols for the synthesis of Benzoximate are not widely
available in the public domain, likely due to its status as an obsolete and proprietary pesticide.
However, the general synthetic route is understood to be a six-step process originating from
resorcinol.[5] The synthesis involves key chemical transformations including:

Methylation: Introduction of methyl groups.

o Carboxylation: Addition of a carboxyl group.

e Benzene Nucleochlorination: Chlorination of the benzene ring.
e Acylation: Introduction of an acyl group.

o Condensation: A reaction joining two molecules with the elimination of a small molecule like
water.

e Benzoylation: Introduction of a benzoyl group.

This sequence of reactions ultimately leads to the formation of the bridged diphenyl structure
with the necessary functional groups for its acaricidal activity.[6]

Determination of Benzoximate Residues in Crops

A detailed method for the analysis of Benzoximate residues in citrus fruits using High-
Performance Liquid Chromatography (HPLC) has been established.
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1. Extraction:

o Asample of the crop is extracted with a methanol/water solution.
e The extract is then partitioned into dichloromethane.

2. Concentration and Clean-up:

» The dichloromethane phase is concentrated under reduced pressure.
e The concentrated extract is purified using a Sep-Pak Florisil cartridge.

3. HPLC Analysis:

e The purified sample is analyzed by HPLC with UV detection at 235 nm.
e A Lichrospher PR-18 column is used for separation.

This method has demonstrated average recoveries of 92.4-94.9% with a detection limit of 0.05
ppm.

Mechanism of Action

The precise molecular mechanism of action for Benzoximate has not been fully elucidated in
publicly available research. It is classified as a non-systemic acaricide that exerts its toxic
effects on mites through both direct contact and ingestion.[6] The available information
suggests that Benzoximate likely acts as a neurotoxin, disrupting the normal function of the
mite's nervous system.[6] However, the specific molecular target, such as a particular receptor
or enzyme, and the subsequent signaling pathways that are affected remain unknown. This
lack of detailed information prevents the construction of a signaling pathway diagram.

Logical Workflow for Pesticide Action

While a specific signaling pathway for Benzoximate is not known, a general logical workflow
for the action of a neurotoxic pesticide can be conceptualized.
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Caption: Generalized workflow of a neurotoxic pesticide from application to effect.

Conclusion

Benzoximate is a historically significant acaricide with a well-defined chemical structure and
known physicochemical properties. While a general synthetic strategy and a detailed protocol
for residue analysis exist, specific details on its synthesis and, critically, its molecular
mechanism of action are not well-documented in accessible literature. This is a common
challenge for older, obsolete agrochemicals. Further research, potentially through access to
historical industry archives or advanced toxicological studies, would be necessary to fully
elucidate its mode of action at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzoximate: A Technical Overview of an Acaricidal
Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8774726#benzoximate-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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